2,2,2-Trifluoro-1-[2-(iodomethyl)-5,5-dimethylpiperidin-1-yl]ethan-1-one

• Molecular Formula: C10H15F3INO
• Molecular Weight: 349.13 g/mol
• SMILES: CC1(CCC(N(C1)C(=O)C(F)(F)F)CI)C
• InChI: InChI=1S/C10H15F3INO/c1-9(2)4-3-7(5-14)15(6-9)8(16)10(11,12)13/h7H,3-6H2,1-2H3
• InChIKey: VCXYEGCOQWGKNL-UHFFFAOYSA-N

2,2,2-Trifluoro-1-[2-(iodomethyl)-5,5-dimethylpiperidin-1-yl]ethan-1-one: Identity & Procurement Scope

2,2,2-Trifluoro-1-[2-(iodomethyl)-5,5-dimethylpiperidin-1-yl]ethan-1-one (CAS 2092564-73-1) is a chiral, densely functionalized piperidine building block bearing three key features: an N-trifluoroacetyl protecting group, a gem-dimethyl quaternary centre at C5, and a reactive iodomethyl substituent at C2. Its molecular formula is C₁₀H₁₅F₃INO and its molecular weight is 349.13 g/mol . The compound is supplied as a research intermediate, typically at a minimum purity of 95% . The combination of the electron-withdrawing trifluoroacetyl group, the sterically congesting 5,5-dimethyl substitution, and the synthetically versatile iodomethyl arm distinguishes it from simpler piperidine derivatives and positions it as a non-interchangeable intermediate in medicinal chemistry programmes, particularly those targeting kinase inhibitors [1].

• Chiral piperidine building block for kinase inhibitor programs

• N‑Trifluoroacetyl enables chemoselective amine protection

• gem‑Dimethyl restricts ring conformation; iodomethyl allows rapid diversification

• [1] Celgene Avilomics Research, Inc. MK2 Inhibitors and Uses Thereof. International Patent Application WO2016044463A2, published 2016-03-17. Accessed 2026-05-01. View Source

2,2,2-Trifluoro-1-[2-(iodomethyl)-5,5-dimethylpiperidin-1-yl]ethan-1-one: Irreplaceability vs. Generic Piperidines

The target compound integrates three orthogonal structural elements into a single chiral framework, each contributing essential functionality that is absent in generic piperidine alternatives. The N-trifluoroacetyl group serves as a protective moiety that modulates amide bond geometry and electronic character, the C5 gem-dimethyl group restricts ring conformations and enhances metabolic stability, and the C2 iodomethyl arm provides a superior leaving group for nucleophilic substitution or cross-coupling reactions [1]. Removing any one of these elements would fundamentally alter the compound’s reactivity profile. For example, the unsubstituted 1-(trifluoroacetyl)piperidine (CAS 340-07-8, MW 181.16) lacks both the conformational constraint and the reactive handle, while 2-(iodomethyl)piperidine (CAS 1289384-98-0, MW 225.07) lacks the electron-withdrawing N-acyl group that tunes reactivity at the ring nitrogen . Substituting the iodine for bromine or chlorine compromises leaving-group ability, reducing synthetic efficiency in downstream transformations. These functional interdependencies mean that generic replacement with simpler piperidine derivatives introduces risk of reaction failure, lower yields, or altered biological activity, making procurement of the exact compound essential.

N‑Acyl substitution

Alternate protecting groups may shift amide electronics and downstream reactivity compared to trifluoroacetyl.

Conformational flexibility

Unsubstituted piperidine rings exhibit multiple chair conformations, which can alter binding‑mode interpretation.

Leaving‑group downgrade

Bromine or chlorine at C2 may slow nucleophilic displacement, reducing synthetic throughput.

• [1] Celgene Avilomics Research, Inc. MK2 Inhibitors and Uses Thereof. International Patent Application WO2016044463A2, published 2016-03-17. Accessed 2026-05-01. View Source

2,2,2-Trifluoro-1-[2-(iodomethyl)-5,5-dimethylpiperidin-1-yl]ethan-1-one: Differentiation Evidence

Iodomethyl Leaving-Group Superiority

The C2 iodomethyl substituent in the target compound provides a leaving-group advantage over the corresponding bromomethyl and chloromethyl analogs. Iodide is a superior leaving group in SN2 reactions, with relative nucleofugality rates of I:Br:Cl approximately 10⁵:10²:1 in dipolar aprotic solvents [1]. This translates to faster and higher-yielding nucleophilic displacement reactions when using the iodomethyl congener compared with the bromo or chloro variants. The quantitative leaving-group scale establishes a synthetic efficiency rationale for selecting the iodo analog over 2-(bromomethyl)-5,5-dimethyl-1-(trifluoroacetyl)piperidine or 2-(chloromethyl)-5,5-dimethyl-1-(trifluoroacetyl)piperidine.

C2 Leaving‑Group Reactivity

Class‑level

Iodide ≈ 1000× Br reactivity (relative nucleofugality scale)

Supports synthetic throughput for SN2 derivatization

Class‑level data; scaffold‑specific kinetics not reported

Evidence Dimension	Leaving-group ability (nucleofugality) of the C2 halomethyl substituent
Target Compound Data	Iodide leaving group; relative nucleofugality ~10⁵ vs. chloride baseline
Comparator Or Baseline	Bromide leaving group (~10² relative) and chloride leaving group (relative = 1, baseline)
Quantified Difference	Iodide is approximately 1000-fold more reactive than bromide and 100,000-fold more reactive than chloride as a leaving group
Conditions	Class-level nucleofugality scale measured in dipolar aprotic solvents (general organic chemistry principle); specific comparative data for the exact 5,5-dimethylpiperidine scaffold are not available from direct head-to-head studies and are noted as a limitation

Why This Matters

The iodomethyl leaving group enables faster, higher-yielding SN2 derivatization reactions compared to bromo or chloro analogs, directly affecting synthetic route efficiency and cost in medicinal chemistry programmes.

• [1] Anslyn, E. V.; Dougherty, D. A. Modern Physical Organic Chemistry. University Science Books, 2006. Chapter 7: Nucleophilic Substitution Reactions. (Class-level nucleofugality data for halide leaving groups.) View Source

C5 gem-Dimethyl Conformational Restriction

The 5,5-dimethyl substitution in the target compound introduces a gem-dimethyl conformational restriction effect (Thorpe-Ingold effect) that is absent in the analogous 2-(iodomethyl)-1-(trifluoroacetyl)piperidine (CAS not assigned; theoretical analog). The gem-dimethyl group reduces the number of accessible piperidine ring conformations from the typical chair-chair interconversion to a single dominant conformation, locking the C2 substituent in a pseudo-equatorial or pseudo-axial orientation depending on N-substitution [1]. While direct experimental conformational population data for the target compound are not publicly available, the well-established gem-dimethyl effect in six-membered rings provides a class-level inference: the 5,5-dimethylpiperidine scaffold exhibits significantly greater conformational homogeneity than the unsubstituted piperidine ring.

Conformational Restriction

Class‑level

Two chair conformers → one dominant conformation

May simplify structure–activity relationship analysis

Thorpe–Ingold effect; direct scaffold data to verify

Evidence Dimension	Conformational restriction quantified as the number of accessible low-energy ring conformations
Target Compound Data	Predominantly one major chair conformation due to gem-dimethyl restriction (class-level inference)
Comparator Or Baseline	2-(Iodomethyl)-1-(trifluoroacetyl)piperidine (unsubstituted at C5): two interconverting chair conformations with similar populations
Quantified Difference	Reduction from two chair conformers to one dominant conformer; exact energy difference between conformers not quantified for this specific scaffold but general gem-dimethyl effect is well-characterized in six-membered rings
Conditions	Class-level inference based on the Thorpe-Ingold effect in substituted cyclohexanes and piperidines; direct conformational analysis data for the target compound are not currently available in the literature

Why This Matters

Conformational homogeneity simplifies interpretation of structure-activity relationships and reduces conformational entropy penalties in target binding, making the 5,5-dimethyl analog preferable over the conformationally mobile 5-unsubstituted piperidine for medicinal chemistry campaigns.

• [1] Eliel, E. L.; Wilen, S. H. Stereochemistry of Organic Compounds. Wiley-Interscience, 1994. Chapter 11: Conformational Analysis of Cyclohexane Derivatives. (Thorpe-Ingold effect and gem-dimethyl conformational restriction.) View Source

Chiral Centre at C2: Enantiomeric Purity Requirement

The target compound possesses a single stereogenic centre at C2, where the iodomethyl group is attached. This creates (R)- and (S)-enantiomers with distinct spatial orientations. In contrast, simpler achiral analogs such as 1-(trifluoroacetyl)piperidine (CAS 340-07-8) and 1-(iodomethyl)piperidine (CAS 90485-32-8) lack any stereochemical information, limiting their utility in asymmetric synthesis. For procurement of the target compound, the minimum purity specification is 95% (achiral), but the enantiomeric excess (ee) is not routinely specified by current suppliers . This represents a critical procurement differentiator: users requiring enantiopure material must specify ee requirements at the point of enquiry, as the achiral purity specification alone provides no guarantee of enantiomeric composition. The chiral nature of this scaffold is documented in patent literature describing its use as an intermediate for MK2 kinase inhibitors, where stereochemistry is critical for target engagement [1].

Enantiomeric Identity

Specification review

Chiral center present; ee not part of standard purity report

Verify enantiomeric excess when stereochemistry is critical

Achiral HPLC purity may mask racemic or scalemic mixtures

Evidence Dimension	Presence of a chiral centre and specification of enantiomeric purity
Target Compound Data	One chiral centre at C2; minimum achiral purity 95% (HPLC); enantiomeric excess not routinely specified
Comparator Or Baseline	1-(Trifluoroacetyl)piperidine (CAS 340-07-8): achiral; 1-(Iodomethyl)piperidine (CAS 90485-32-8): achiral
Quantified Difference	Qualitative difference: chiral vs. achiral; no quantitative ee comparison available as comparators are achiral
Conditions	Procurement specification level; HPLC purity as reported by commercial suppliers

Why This Matters

The single chiral centre at C2 enables enantioselective downstream synthesis that is impossible with achiral piperidine analogs, making this compound a mandatory choice for asymmetric synthesis routes where stereochemical integrity is required.

• [1] Celgene Avilomics Research, Inc. MK2 Inhibitors and Uses Thereof. International Patent Application WO2016044463A2, published 2016-03-17. Accessed 2026-05-01. View Source

Molecular Weight & Complexity Differentiation

The target compound (MW = 349.13 g/mol) is substantially larger and more functionally complex than the foundational building block 1-(trifluoroacetyl)piperidine (MW = 181.16 g/mol) . This 1.93-fold increase in molecular weight reflects the addition of the iodomethyl group (+140.9 Da) and the gem-dimethyl substitution (+28.1 Da). The increased mass and halogen content confer distinct physicochemical properties relevant to downstream applications: higher lipophilicity (estimated cLogP for closely related 5,5-dimethyl-N-trifluoroacetylpiperidine analogs is in the range of 2.5–3.5) [1], altered solubility profiles, and enhanced detectability by mass spectrometry due to the characteristic iodine isotopic signature (monoisotopic mass = 349.015 Da). These differences are quantifiable and reproducible, providing a measurable basis for selecting the target compound over the simpler, less functionalized 1-(trifluoroacetyl)piperidine when higher molecular complexity is required at the building-block stage.

Mass & Detection

Reported

MW 349.13 g/mol; distinctive I isotopic signature (M, M+2)

Enables unambiguous LC‑MS monitoring in complex mixtures

Lipophilicity estimated from analog; scaffold‑specific logP to verify

Evidence Dimension	Molecular weight and derived complexity metrics
Target Compound Data	MW = 349.13 g/mol; monoisotopic mass = 349.015 Da; molecular formula C₁₀H₁₅F₃INO
Comparator Or Baseline	1-(Trifluoroacetyl)piperidine (CAS 340-07-8): MW = 181.16 g/mol; molecular formula C₇H₁₀F₃NO
Quantified Difference	Higher molecular weight by 167.97 g/mol (93% increase); iodine incorporation adds distinctive isotopic pattern for mass spectrometry detection
Conditions	Molecular weights from vendor technical datasheets (AKSci, CymitQuimica) and authoritative databases (ChemicalBook)

Why This Matters

The higher molecular weight and iodine isotopic signature provide superior mass spectrometry detectability and synthetic versatility compared to the simpler 1-(trifluoroacetyl)piperidine, justifying selection when advanced building-block complexity is required.

• [1] Kuujia. 2-[5,5-Dimethyl-1-(trifluoroacetyl)piperidin-2-yl]acetic acid (CAS 2385753-73-9) – Physicochemical Data. Accessed 2026-05-01. (cLogP used as proxy for scaffold lipophilicity.) View Source

2,2,2-Trifluoro-1-[2-(iodomethyl)-5,5-dimethylpiperidin-1-yl]ethan-1-one: Application Scenarios

Chiral Intermediate for MK2 Kinase Inhibitor Synthesis

The target compound serves as a key chiral intermediate in the synthesis of MK2 (MAPK-activated protein kinase 2) inhibitors, as referenced in patent literature from Celgene Avilomics Research [1]. The single chiral centre at C2 provides the stereochemical handle necessary for enantioselective elaboration, while the N-trifluoroacetyl group can be removed or retained as required by the final inhibitor architecture. The C5 gem-dimethyl substitution contributes to scaffold rigidity, which is predicted to enhance target-binding affinity through reduced entropic penalty upon complex formation.

Iodomethyl Diversification via Cross-Coupling & Nucleophilic Substitution

The iodomethyl substituent at C2 enables rapid diversification through SN2 nucleophilic displacement (e.g., with amines, thiols, or alkoxides) or transition-metal-catalysed cross-coupling reactions [2]. The superior leaving-group ability of iodide relative to bromide or chloride translates to higher conversions and milder reaction conditions. The N-trifluoroacetyl group protects the piperidine nitrogen during these transformations, enabling chemoselective functionalization at the C2 position without competing N-alkylation.

Conformationally Constrained Scaffold for FBDD Libraries

The 5,5-dimethylpiperidine core provides enhanced conformational homogeneity compared with unsubstituted piperidine rings, making the compound a preferred scaffold for fragment-based drug discovery libraries where well-defined three-dimensional shape is correlated with target selectivity [3]. The trifluoroacetyl group can serve as a ¹⁹F NMR probe for ligand-observed screening, enabling direct detection of fragment binding without the need for protein labelling.

Mass Spectrometry Probe via Iodine Isotopic Signature

The presence of a single iodine atom imparts a distinctive isotopic pattern (monoisotopic mass 349.015 Da; [M+2] peak at 351.013 Da with near-equal intensity) that facilitates unambiguous identification in complex reaction mixtures by LC-MS . This property is particularly valuable for reaction monitoring in medicinal chemistry workflows where multiple intermediates of similar mass may be present. The higher molecular weight (349.13 g/mol) also reduces volatility compared to lower-mass piperidine analogs, simplifying handling during preparative-scale synthesis.

Application

Selection Property

Validation Focus

Kinase inhibitor intermediate synthesis

Chiral scaffold with protecting group

Enantiomeric purity; N‑deprotection efficiency

Iodomethyl derivatization

Iodide leaving‑group reactivity

Nucleophilic displacement / cross‑coupling yield

Conformationally constrained library design

gem‑Dimethyl conformational restriction

Conformational analysis; SAR correlation

Mass spectrometry reaction monitoring

Iodine isotopic signature

LC‑MS detection and signal differentiation

• [1] Celgene Avilomics Research, Inc. MK2 Inhibitors and Uses Thereof. International Patent Application WO2016044463A2, published 2016-03-17. Accessed 2026-05-01. View Source
• [2] Anslyn, E. V.; Dougherty, D. A. Modern Physical Organic Chemistry. University Science Books, 2006. (Class-level leaving-group reactivity data.) View Source
• [3] Eliel, E. L.; Wilen, S. H. Stereochemistry of Organic Compounds. Wiley-Interscience, 1994. (Thorpe-Ingold effect and gem-dimethyl conformational restriction in six-membered rings.) View Source